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Compound of Interest

Compound Name: 4-Methyl-2,5-dinitrophenol

CAS No.: 20294-52-4

Cat. No.: B1590258

Get Quote

Synthesis, Reactivity Profile, and Industrial Applications
of a Key Nitro-Aromatic Intermediate
-Dinitro-p-cresol; 2,5-Dinitro-4-methylphenol.

Executive Summary
4-Methyl-2,5-dinitrophenol is a specialized aromatic nitro compound primarily utilized as an

intermediate in the synthesis of amino-functionalized dyes and agrochemicals. Unlike its more

common isomer, 4-methyl-2,6-dinitrophenol (DNOC, a herbicide), the 2,5-isomer serves as a

critical precursor for 2,5-diamino-4-methylphenol, a key component in oxidative hair dye

formulations. This guide provides a comprehensive technical analysis of its physicochemical

properties, challenges in regioselective synthesis, and downstream reactivity.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
The compound features a p-cresol core substituted with nitro groups at the ortho and meta

positions relative to the hydroxyl group. This substitution pattern creates a unique electronic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1590258#bc-rfq
https://www.benchchem.com/product/b1590258/docs?utm_src=pdf-body#technical-whitepaper-4-methyl-2-5-dinitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590258?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


environment where the phenol acidity is enhanced, but steric crowding is less pronounced than

in the 2,6-isomer.

Table 1: Physicochemical Specifications
Property Specification

CAS Number 20294-52-4

IUPAC Name 4-Methyl-2,5-dinitrophenol

Molecular Formula

Molecular Weight 198.13 g/mol

Appearance Yellow crystalline solid

Melting Point
Typically >80°C (Isomer dependent; 2,6-isomer

melts at 77–79°C)

Solubility

Soluble in organic solvents (ethanol, acetone,

ethyl acetate); sparingly soluble in water;

soluble in alkaline solutions (forming phenolate

salts).[1]

Acidity (pKa)
~4.0 – 5.0 (Estimated; enhanced by electron-

withdrawing nitro groups)

Stability

Stable under standard conditions; shock-

sensitive if dry; explosive decomposition upon

rapid heating.

Synthetic Pathways & Manufacturing[2]
The synthesis of 4-methyl-2,5-dinitrophenol presents a regiochemical challenge. Direct

nitration of p-cresol overwhelmingly favors the 2,6-isomer (DNOC) due to the synergistic

directing effects of the hydroxyl group (ortho/para director) and the methyl group. Accessing the

2,5-isomer requires controlled nitration strategies or specific precursors.

Mechanistic Route: Nitration of p-Cresol
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Direct nitration of p-cresol typically yields a mixture dominated by 2,6-dinitro-p-cresol.[2] To

enrich the 2,5-isomer (often referred to historically as the

-isomer), reaction conditions must be tuned, or a stepwise nitration via 3-nitro-p-cresol must be
employed.

Precursor Preparation: Starting from p-cresol.[2][1]

Mononitration: Controlled nitration yields 2-nitro-p-cresol (major) and 3-nitro-p-cresol (minor).

Separation of the 3-nitro isomer is crucial.

Dinitration: Nitration of 3-nitro-p-cresol directs the second nitro group to the 6-position (ortho

to OH, meta to the first NO2), yielding 2,5-dinitro-p-cresol (Note: Numbering changes based

on IUPAC priority, but the structure corresponds to the 2,5-substitution pattern relative to OH

at 1 and Methyl at 4).

Synthesis Workflow Diagram

p-Cresol
(Starting Material)

Mononitration
(HNO3, H2SO4, <20°C)

3-Nitro-p-cresol
(Minor Isomer)Minor Path (Separation Req.)

2-Nitro-p-cresol
(Major Isomer)

Major Path

Second Nitration
(HNO3, Acetic Acid)

2,6-Dinitro-p-cresol
(DNOC)

Further Nitration

4-Methyl-2,5-dinitrophenol
(Target)

Regioselective Insertion

Click to download full resolution via product page

Figure 1: Synthetic pathway highlighting the route via 3-nitro-p-cresol to access the 2,5-isomer.

Reactivity & Functionalization
The chemical utility of 4-methyl-2,5-dinitrophenol lies in its reducibility. The nitro groups are

susceptible to reduction, converting the compound into polyfunctional amines essential for dye

chemistry.

Reduction to Diamines
The primary industrial reaction is the complete reduction of both nitro groups to yield 2,5-

diamino-4-methylphenol. This species is chemically unstable in air (oxidizes rapidly) and is
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typically isolated as a sulfate or hydrochloride salt.

Reagents:

,

, or Sodium Sulfide (

).

Product: 2,5-Diamino-4-methylphenol sulfate (CAS 65235-31-6).

Application: A primary intermediate in "oxidation bases" for permanent hair coloring,

providing rich brown and purple tones when coupled.

Nucleophilic Aromatic Substitution
The nitro groups, particularly at the 2-position, activate the ring toward nucleophilic attack,

although the electron-donating hydroxyl group mitigates this effect compared to

dinitrochlorobenzenes.

Applications in R&D and Industry
Hair Dye Manufacturing
The most significant commercial application of the 2,5-isomer is as a precursor to 2,5-diamino-

4-methylphenol. Unlike the 2,4-diamino isomers (which have different coupling properties), the

2,5-substitution pattern allows for specific chromophore formation in oxidative dye systems

(reaction with couplers like resorcinol).

Metabolic Uncoupling (Toxicology Research)
Like 2,4-Dinitrophenol (DNP), 4-methyl-2,5-dinitrophenol acts as a protonophore, uncoupling

oxidative phosphorylation in mitochondria. It dissipates the proton gradient across the inner

mitochondrial membrane, inhibiting ATP synthesis and generating heat. It is used in

biochemical research to study cellular respiration and mitochondrial function.

Agrochemical Intermediates
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Historically, dinitrocresols (specifically DNOC) were used as herbicides and insecticides. While

the 2,6-isomer was dominant, the 2,5-isomer appears as a byproduct or specific intermediate in

the synthesis of halogenated dinitrotoluenes (e.g., 4-chloro-3,5-dinitrotoluene).[2]

Safety & Handling Protocols
Hazard Classification:

Acute Toxicity: High.[3] Fatal if swallowed, in contact with skin, or inhaled.

Physical Hazard: Explosive properties. Dry dinitrophenols are shock-sensitive.

Health Hazard: Metabolic stimulant (Hyperthermia risk). Causes yellow staining of skin and

tissues.

Handling Procedures:

Moisture Content: Always maintain the product wet (typically >15% water) to mitigate

explosion risks during transport and storage.

PPE: Full chemical resistant suit, nitrile gloves, and respiratory protection (P3/N99) are

mandatory.

Disposal: Incineration in a chemical waste facility equipped with afterburners and scrubbers

for nitrogen oxides (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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